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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668

Disclaimer: Specific environmental impact data for Pigment Blue 14 (CAS No. 1325-88-8; C.I.
42600:1) is limited in publicly available scientific literature. This guide provides an assessment
based on data from structurally similar compounds, primarily from the triarylmethane class of
dyes and pigments. This approach, known as read-across, is a scientifically accepted method
for filling data gaps for substances with similar chemical structures and properties.

Introduction

Pigment Blue 14 is a triarylmethane-based colorant used in various applications, including
printing inks.[1][2] The environmental fate and toxicological profile of pigments are of increasing
concern for researchers, manufacturers, and regulatory bodies. This technical guide
synthesizes available information to provide a comprehensive overview of the potential
environmental impact of Pigment Blue 14, with a focus on its persistence, bioaccumulation,
and ecotoxicity.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a substance is crucial for
predicting its environmental behavior.
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Property Value Reference
Chemical Class Triarylmethane [3]
CAS Number 1325-88-8 [3]
C.l. Number 42600:1 [3]
Molecular Formula C31H43Ns [4]
Molecular Weight 457.69 g/mol [4]
Physical State Blue Powder [3]

Data not available; pigments

Water Solubility are generally insoluble in
water.
Density 1.7 g/cm3 [3]

Environmental Fate and Behavior

The environmental fate of Pigment Blue 14 is largely inferred from the behavior of other
triarylmethane dyes.

Persistence: Triarylmethane dyes are generally considered to be persistent in the environment.
They are resistant to biodegradation, and their complex aromatic structures make them
recalcitrant to microbial degradation.[5] Due to their low volatility, they are not expected to be
found in significant concentrations in the air.

Mobility and Distribution: If released into the aquatic environment, Pigment Blue 14, like other
pigments, is expected to partition to sediment and suspended solids due to its low water
solubility. The extent of its mobility in soil and sediment is not well-documented.

Bioaccumulation: Non-sulfonated triarylmethane dyes have a low potential to bioaccumulate in
the lipids of aquatic organisms. However, there is evidence that they may bind to proteins and
accumulate in other fish tissues.

Ecotoxicity
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Quantitative ecotoxicity data for Pigment Blue 14 is not readily available. The following data is
based on read-across from other non-sulfonated triarylmethane dyes as assessed by the
Government of Canada.

Aquatic Toxicity (Read-Across Data for Non-Sulfonated Triarylmethane Dyes)

Organism Endpoint Value (mgI/L) Test Guideline
] ) ) OECD 203 or
Fish (Various species)  96-hour LC50 0.047-25 )
equivalent
Invertebrates OECD 202 or
_ 48-hour EC50 0.029-15 _
(Daphnia magna) equivalent
Algae (Various OECD 201 or
_ 72 or 96-hour EC50 0.015-1.0 _
species) equivalent

LC50: Lethal concentration for 50% of the test organisms. EC50: Effect concentration for 50%
of the test organisms.

These values indicate that triarylmethane dyes can be highly toxic to aquatic organisms at low
concentrations.

Experimental Protocols

The ecotoxicity data presented are typically generated following standardized international
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

OECD 203: Fish, Acute Toxicity Test
This guideline details a method to assess the acute toxicity of a chemical to fish.

o Test Organism: Typically a freshwater species like Rainbow Trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

e Exposure Duration: 96 hours.
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» Method: Fish are exposed to a range of concentrations of the test substance in a semi-static
or flow-through system.

o Endpoint: The concentration that is lethal to 50% of the test fish (LC50) is determined.
Observations on sublethal effects are also recorded.

OECD 202: Daphnia sp. Acute Immobilisation Test

This test evaluates the acute toxicity of substances to aquatic invertebrates.

Test Organism:Daphnia magna or a similar species.

Exposure Duration: 48 hours.

Method: Daphnids are exposed to various concentrations of the test substance.

Endpoint: The concentration that causes immobilization in 50% of the daphnids (EC50) is
calculated.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test
This guideline assesses the toxicity of a substance to freshwater algae.

o Test Organism: A rapidly growing green alga species, such as Pseudokirchneriella
subcapitata.

e Exposure Duration: 72 or 96 hours.

» Method: Algal cultures are exposed to different concentrations of the test substance under
controlled light and temperature conditions.

» Endpoint: The inhibition of algal growth is measured, and the concentration that inhibits
growth by 50% (EC50) is determined.

Manufacturing Process and Environmental
Considerations
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The manufacturing of triarylmethane pigments involves multi-step chemical synthesis, which
can generate various waste streams.

Manufacturing workflow for triarylmethane pigments and associated waste streams.
Potential Environmental Impacts from Manufacturing:

o Wastewater: The process wastewater may contain unreacted raw materials, by-products,
solvents, and heavy metals (if used as catalysts or in the laking process).[6] This effluent can
be highly colored and may require extensive treatment before discharge.[4]

e Solid Waste: Filter cakes and residues can contain the pigment, intermediates, and other
inorganic salts. Proper disposal is necessary to prevent leaching into the environment.

« Air Emissions: The use of solvents and heating during the drying process can lead to the
emission of volatile organic compounds (VOCSs).[6]

Conclusion

While specific environmental data for Pigment Blue 14 is not abundant, the available
information on the triarylmethane class of colorants suggests a potential for environmental
concern. The pigment is likely to be persistent in the environment and, based on analogue
data, may be toxic to aquatic organisms. The manufacturing process can also contribute to
environmental pollution if waste streams are not managed properly. Further research and
testing on Pigment Blue 14 are needed to provide a more definitive environmental risk
assessment. For professionals in drug development, where excipients and colorants are
carefully selected, understanding the potential environmental impact of such materials is an
important aspect of product stewardship and corporate responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1170668#environmental-impact-of-pigment-blue-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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